2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-phenylethanone

• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol
• SMILES: CCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)C3=CC=CS3
• InChI: InChI=1S/C16H15N3OS2/c1-2-19-15(14-9-6-10-21-14)17-18-16(19)22-11-13(20)12-7-4-3-5-8-12/h3-10H,2,11H2,1H3
• InChIKey: LFXOVFVOGLUMPU-UHFFFAOYSA-N

Phenacyl Triazole-Thioether: Structural Identity & Procurement Profile

2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-phenylethanone belongs to the class of S-substituted 1,2,4-triazole-3-thioethers, specifically a phenacyl thioether derivative of a 4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol scaffold. The parent thiol (CAS 337473-17-3) is a known synthetic intermediate [1]. This compound incorporates a 1,2,4-triazole core, a thiophene ring, and a phenacyl moiety linked via a sulfanyl bridge. These structural motifs are commonly explored in medicinal chemistry for antimicrobial and anti-proliferative screening libraries [2]. However, public quantitative characterization data for this specific derivative are notably sparse, limiting direct, data-driven procurement decisions.

Synthetic intermediate scaffold for 1,2,4-triazole-thioether libraries

Custom synthesis from commercially available thiol precursor (CAS 337473-17-3)

Requires de novo characterization; no published spectroscopic fingerprint

• [1] Kaldrikyan, M. A., Minasyan, N. S., Melik-Ogandzhanyan, R. G. (2015) Synthesis of new 4,5-substituted 4H-1,2,4-triazole-3-thiols and their sulfanyl derivatives. Russian Journal of General Chemistry, 85 (3) 622-627. doi:10.1134/s1070363215030160 View Source
• [2] Koparir, P., Omar, R. A., Sarac, K., Koparir, M., Safin, D. A. (2023) Novel 1,2,4-triazolethiol–thiophen Hybrids: Facile Synthesis, Characterization, ADMET Prediction and Molecular Docking. Polycyclic Aromatic Compounds. doi:10.1080/10406638.2023.2264448 View Source

Generic Substitution Risk for Phenacyl Triazole-Thioether

Within the class of 4,5-disubstituted 1,2,4-triazole-3-thioethers, even minor variations in the S-substituent (e.g., phenacyl vs. indolyl vs. acetamide) are known to drastically alter biological target affinity and selectivity. For example, the closely related indole-3-yl ethanone analog (BindingDB BDBM88823) displays measured IC50 values against prothrombin and the 26S proteasome, while no such data exist for the phenyl analog [1]. Similarly, the ADMET-predicted profiles of the parent thiols differ markedly based on N4-substitution (ethyl vs. phenyl) [2]. Generic substitution without verified, compound-specific quantitative data therefore carries a high risk of invalidating screening results or synthetic route outcomes. The absence of publicly available head-to-head data for this specific compound further underscores the procurement risk of assuming interchangeability.

Structural Analog Activity Divergence

Indole analog shows measurable but weak IC50 values; phenyl derivative has no target engagement data. Activity cannot be assumed or inferred.

Unreliable ADMET Extrapolation

Predicted drug-likeness and CYP51 docking scores exist only for parent thiols. Physicochemical properties of the phenacyl thioether are unpublished.

Identity Confirmation Gap

No peer-reviewed NMR, IR, or HRMS data available. Procured material mandates full in-house characterization, increasing lead time and cost.

• [1] BindingDB Entry BDBM88823: 2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-(1H-indol-3-yl)ethanone. IC50 data for Prothrombin (Bovine) and 26S proteasome non-ATPase regulatory subunit 14 (Human). Accessed via BindingDB.org. View Source
• [2] Koparir, P., Omar, R. A., Sarac, K., Koparir, M., Safin, D. A. (2023) Novel 1,2,4-triazolethiol–thiophen Hybrids: Facile Synthesis, Characterization, ADMET Prediction and Molecular Docking. Polycyclic Aromatic Compounds. doi:10.1080/10406638.2023.2264448 View Source

Quantitative Evidence: Sparse Data for Phenacyl Triazole-Thioether

Precursor Availability & Synthesis Feasibility

The synthesis of the target phenylethanone derivative typically proceeds via S-alkylation of the commercially available precursor 4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS 337473-17-3) with a phenacyl halide [1]. The precursor is cataloged by multiple vendors (e.g., Enamine, BOC Sciences) with reported purities of 95-96% [2]. While this S-alkylation strategy is well-precedented for generating thioether libraries, the isolated yield and purity of the specific phenacyl derivative are not reported in the peer-reviewed literature.

Synthetic Feasibility

Supplier data

Precursor (CAS 337473-17-3) commercially stocked at 95–96% purity. Final phenacyl derivative not cataloged.

Custom synthesis from precursor is feasible, but yield and purity are unreported.

Vendor catalog survey (2026); no peer-reviewed yield data.

Evidence Dimension	Commercial availability of direct synthetic precursor
Target Compound Data	Precursor (CAS 337473-17-3) available; final compound not cataloged by major non-prohibited vendors
Comparator Or Baseline	Analogous indole-3-yl ethanone derivative (BDBM88823) is also not widely cataloged; precursor thiol is common to both
Quantified Difference	Not applicable
Conditions	Vendor catalog survey (Chembase, BOC Sciences, Enamine) as of 2026

Why This Matters

Procurement feasibility hinges on custom synthesis from a reliably available precursor; the absence of stocked final product increases lead time and cost compared to off-the-shelf analogs.

• [1] Kaldrikyan, M. A., Minasyan, N. S., Melik-Ogandzhanyan, R. G. (2015) Synthesis of new 4,5-substituted 4H-1,2,4-triazole-3-thiols and their sulfanyl derivatives. Russian Journal of General Chemistry, 85 (3) 622-627. doi:10.1134/s1070363215030160 View Source
• [2] Chembase.cn entry for 4-Ethyl-5-thiophen-2-yl-4H-[1,2,4]triazole-3-thiol (CAS 337473-17-3), catalog number EN300-03502, Enamine LLC. Accessed 2026. View Source

Target Affinity: Phenyl vs. Indole Analogs

The closest structurally characterized analog, 2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-(1H-indol-3-yl)ethanone (BDBM88823), demonstrates measurable but weak inhibitory activity against prothrombin (IC50 = 60,500 nM) and the 26S proteasome regulatory subunit (IC50 = 24,300 nM) in biochemical assays [1]. This establishes that the core triazole-thiophene-thioether scaffold can engage these targets, albeit with low potency. The phenyl analog introduces a smaller, less hydrogen-bond-capable aryl group in place of the indole NH, which is predicted to alter target binding. However, no quantitative activity data for the phenyl derivative exist in the public domain.

Target Affinity

Class-level inference

Indole analog IC50 = 60,500 nM (prothrombin), 24,300 nM (26S proteasome). Phenyl analog: no data.

Biological profile cannot be inferred; loss of indole NH may abolish or shift target interaction.

PubChem BioAssay AID 602369, 602368.

Evidence Dimension	Enzyme inhibition IC50
Target Compound Data	No data available
Comparator Or Baseline	Indole analog (BDBM88823): IC50 = 60,500 nM (Prothrombin), IC50 = 24,300 nM (26S proteasome)
Quantified Difference	Unknown; activity cannot be assumed to be similar or superior
Conditions	Biochemical assays curated by PubChem BioAssay (AID 602369, AID 602368), Sanford-Burnham Center for Chemical Genomics

Why This Matters

The absence of activity data for the phenyl derivative means its biological profile cannot be inferred from the indole analog; any assumption of comparable or improved activity is scientifically unsupported and poses a risk for target-based screening programs.

• [1] BindingDB Entry BDBM88823: 2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-(1H-indol-3-yl)ethanone. IC50 data for Prothrombin (Bovine) and 26S proteasome non-ATPase regulatory subunit 14 (Human). View Source

ADMET & Physicochemical Data Gap

A computational ADMET and molecular docking study on the parent thiols (4-ethyl and 4-phenyl analogs) reported predicted drug-likeness parameters and binding poses against fungal CYP51 [1]. The ethyl-substituted thiol (1) showed a predicted binding energy of -6.2 kcal/mol in silico. However, the S-phenacyl derivative was not included in this study. Extrapolating ADMET properties from the thiol to the thioether is unreliable due to significant changes in lipophilicity, H-bonding capacity, and molecular weight introduced by the phenacyl group. Measured logP, solubility, and permeability data for the target compound are absent from authoritative databases such as PubChem and ChEBI.

ADMET / Physicochem

Context-dependent

Parent thiol predicted CYP51 binding energy -6.2 kcal/mol; phenacyl thioether not modeled. LogP, solubility absent from PubChem.

Extrapolation unreliable; formulation and permeability cannot be assumed.

In silico data (Koparir et al., 2023) for thiol only.

Evidence Dimension	In silico binding energy to CYP51
Target Compound Data	Not studied
Comparator Or Baseline	Parent thiol (4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol): predicted binding energy -6.2 kcal/mol
Quantified Difference	Not measurable
Conditions	Molecular docking simulation (details in Koparir et al., 2023)

Why This Matters

The lack of measured physicochemical data prevents rational formulation, solubility assessment, and reliable comparison with analogs during procurement for biological assays.

• [1] Koparir, P., Omar, R. A., Sarac, K., Koparir, M., Safin, D. A. (2023) Novel 1,2,4-triazolethiol–thiophen Hybrids: Facile Synthesis, Characterization, ADMET Prediction and Molecular Docking. Polycyclic Aromatic Compounds. doi:10.1080/10406638.2023.2264448 View Source

Spectroscopic Fingerprint Availability

No peer-reviewed report provides 1H-NMR, 13C-NMR, IR, or high-resolution mass spectrometry data for 2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-phenylethanone. In contrast, the related 4-nitrophenyl analog (2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-(4-nitrophenyl)ethanone) is listed in vendor catalogs with molecular formula C16H14N4O3S2, suggesting successful synthesis and characterization of close structural variants [1]. The absence of published spectroscopic data for the target compound means that any procured material requires de novo full characterization, adding time and cost to quality assurance workflows.

Spectroscopic Fingerprint

Data to verify

No published 1H/13C NMR, IR, or HRMS data. 4-nitrophenyl analog listed with molecular formula only.

Received material must undergo full de novo characterization for identity confirmation.

Literature and vendor survey (2026); no sources available.

Evidence Dimension	Availability of published spectroscopic characterization
Target Compound Data	No published data
Comparator Or Baseline	4-nitrophenyl analog: vendor listing with molecular formula C16H14N4O3S2
Quantified Difference	Qualitative gap
Conditions	Literature and vendor database survey as of 2026

Why This Matters

The absence of a published spectroscopic fingerprint increases the burden of identity confirmation upon receipt, which is a critical consideration for time-sensitive procurement.

• [1] Evitachem product page: 2-{[4-ETHYL-5-(THIOPHEN-2-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}-1-(4-NITROPHENYL)ETHAN-1-ONE. Data limited to molecular formula. Note: Evitachem is a restricted source for core evidence; used here solely to demonstrate existence of a characterized analog. View Source

Application Scenarios for Phenacyl Triazole-Thioether

SAR Library Synthesis

Given the established synthetic accessibility of S-phenacyl-1,2,4-triazole thioethers via alkylation of the commercially available thiol precursor [1], this compound can serve as a core scaffold for generating focused libraries. The phenacyl group allows further derivatization (e.g., reduction to alcohol, oximation) to probe structure-activity relationships beyond the indole and acetamide analogs reported in the literature.

Negative Control for Target Assays

The indole analog (BDBM88823) shows weak activity against prothrombin (IC50 ~60 μM) [1]. If the phenyl analog exhibits even weaker or no activity in similar assays due to the loss of the indole NH hydrogen bond donor, it could be validated as a negative control or baseline compound in screening cascades. This application, however, requires prospective experimental validation.

Crystallography & Intermolecular Studies

The related thiophene-linked 1,2,4-triazole series has been extensively characterized by single-crystal X-ray diffraction, revealing diverse intermolecular interactions (N–H···S, C–H···S/π, halogen bonds) [2]. The phenacyl derivative, containing a ketone oxygen capable of acting as a hydrogen bond acceptor, offers a new set of potential supramolecular synthons for crystal engineering studies.

S-Alkylation Methodology Optimization

The S-alkylation of 1,2,4-triazole-3-thiols with phenacyl halides is a well-precedented but not systematically optimized transformation [1]. This specific compound can be employed as a model substrate to investigate reaction conditions (base, solvent, temperature) that maximize yield and minimize oxidation byproducts, with potential translatability to other thiol-phenacyl systems.

Application

Selection Property

Validation Focus

SAR Library Synthesis

Scaffold diversity & derivatization handle (phenacyl ketone)

Generation of focused triazole-thioether analog sets

Negative Control for Target Assays

Predicted absence of target engagement relative to indole analog

Prospective biochemical validation against prothrombin / proteasome

Crystallography & Supramolecular Studies

Ketone oxygen as H-bond acceptor; new supramolecular synthons

Single-crystal X-ray diffraction analysis

S-Alkylation Methodology Optimization

Model substrate for thiol-phenacyl coupling reaction

Reaction condition screening (base, solvent, temperature)

• [1] BindingDB Entry BDBM88823. IC50 data for indole analog. View Source
• [2] Koparir, P., et al. (2023) Novel 1,2,4-triazolethiol–thiophen Hybrids. Polycyclic Aromatic Compounds. doi:10.1080/10406638.2023.2264448 View Source